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Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-nitropyridine is a pivotal heterocyclic compound widely utilized as a key

intermediate in the synthesis of a diverse range of pharmaceuticals and agrochemicals.[1][2] Its

chemical structure, featuring a pyridine ring substituted with both a chloro and a nitro group,

imparts a unique reactivity profile that is of significant interest to organic chemists. The

electron-deficient nature of the pyridine ring, further enhanced by the strongly electron-

withdrawing nitro group, activates the chlorine atom for nucleophilic substitution, making it a

versatile building block for constructing more complex molecules.[3] This document provides a

comprehensive overview of the chemical properties, reactivity, synthesis, and spectral data of

2-chloro-5-nitropyridine.

General and Physicochemical Properties
2-Chloro-5-nitropyridine is a white to light yellow crystalline solid at room temperature.[1][2] It

is generally stable under recommended storage conditions, though it is incompatible with

strong oxidizing agents.[4] The compound is largely insoluble in water but shows solubility in

organic solvents such as hot methanol, dichloromethane, chloroform, and N,N-

dimethylformamide (DMF).[1][4][5][6]
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Table 1: Physical and Chemical Properties of 2-Chloro-5-nitropyridine

Property Value Source(s)

Molecular Formula C₅H₃ClN₂O₂ [2][7]

Molecular Weight 158.54 g/mol [2][7]

CAS Number 4548-45-2 [2][7]

Appearance
White to light yellow crystalline

powder/solid
[1][2][8]

Melting Point 105-108 °C [1][6][9]

Boiling Point
256.6 °C (Predicted) at 760

mmHg
[1][6][10]

Density ~1.5 - 1.66 g/cm³ (Estimate) [6][11]

Solubility

Insoluble in water; Soluble in

hot methanol, DCM,

Chloroform, DMF

[1][4][5][6]

Flash Point 109.0 - 127.8 °C [5][11]

LogP (o/w) 1.29 - 2.2 [7][11]

Vapor Pressure 0.02 mmHg at 25°C [6]

Reactivity and Chemical Behavior
The chemical reactivity of 2-chloro-5-nitropyridine is dominated by its electronic structure.

The pyridine nitrogen and the nitro group at the 5-position are both strongly electron-

withdrawing, which significantly reduces the electron density of the aromatic ring.[3] This

electronic pull makes the chlorine atom at the 2-position an excellent leaving group in

nucleophilic aromatic substitution (SₙAr) reactions.[3] This is the primary pathway for its

functionalization, allowing for the introduction of various nucleophiles such as amines,

alkoxides, and thiolates to synthesize a wide array of derivatives.[3]
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The SₙAr mechanism typically proceeds via a two-step addition-elimination pathway, involving

the formation of a resonance-stabilized Meisenheimer complex intermediate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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